Cas no 478259-24-4 (N-[(ethylcarbamoyl)amino]-3-(thiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide)

N-[(Ethylcarbamoyl)amino]-3-(thiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide is a heterocyclic compound featuring a fused oxazole and thiophene moiety, offering unique reactivity and structural versatility. Its molecular architecture, incorporating both carboxamide and urea functionalities, makes it a valuable intermediate in medicinal chemistry and agrochemical research. The thiophene ring enhances electronic properties, while the oxazole scaffold contributes to stability and bioactivity. This compound is particularly useful in the synthesis of pharmacologically active molecules, including potential kinase inhibitors and antimicrobial agents. Its well-defined structure allows for precise modifications, facilitating structure-activity relationship studies. Suitable for controlled reactions, it is often employed in selective derivatization and ligand design.

N-[(ethylcarbamoyl)amino]-3-(thiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide structure

478259-24-4 structure

Product Name:N-[(ethylcarbamoyl)amino]-3-(thiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide

CAS No:478259-24-4

MF:

MW:

CID:4653950

Update Time:2025-05-30

N-[(ethylcarbamoyl)amino]-3-(thiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-[(ethylcarbamoyl)amino]-3-(thiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide

N-[(ethylcarbamoyl)amino]-3-(thiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00914185-1g	N-[(Ethylcarbamoyl)amino]-3-(thiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide	478259-24-4	90%	1g	￥4193.0	2024-04-18
A2B Chem LLC	AI84957-1mg	N-[(ethylcarbamoyl)amino]-3-(thiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide	478259-24-4	>90%	1mg	$189.00	2024-04-19
A2B Chem LLC	AI84957-5mg	N-[(ethylcarbamoyl)amino]-3-(thiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide	478259-24-4	>90%	5mg	$200.00	2024-04-19
A2B Chem LLC	AI84957-10mg	N-[(ethylcarbamoyl)amino]-3-(thiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide	478259-24-4	>90%	10mg	$220.00	2024-04-19
A2B Chem LLC	AI84957-500mg	N-[(ethylcarbamoyl)amino]-3-(thiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide	478259-24-4	>90%	500mg	$598.00	2024-04-19
A2B Chem LLC	AI84957-1g	N-[(ethylcarbamoyl)amino]-3-(thiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide	478259-24-4	>90%	1g	$1051.00	2024-04-19
abcr	AB582028-500mg	N-Ethyl-2-{[3-(2-thienyl)-4,5-dihydro-5-isoxazolyl]carbonyl}-1-hydrazinecarboxamide; .	478259-24-4		500mg	€678.60	2025-04-18
abcr	AB582028-1g	N-Ethyl-2-{[3-(2-thienyl)-4,5-dihydro-5-isoxazolyl]carbonyl}-1-hydrazinecarboxamide; .	478259-24-4		1g	€1312.80	2025-04-18
Ambeed	A937163-1g	N-[(Ethylcarbamoyl)amino]-3-(thiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide	478259-24-4	90%	1g	$611.0	2025-04-19

N-[(ethylcarbamoyl)amino]-3-(thiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide Related Literature

1. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
2. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
3. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
4. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
5. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170

Additional information on N-[(ethylcarbamoyl)amino]-3-(thiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide

Comprehensive Overview of N-[(ethylcarbamoyl)amino]-3-(thiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide (CAS No. 478259-24-4)

N-[(ethylcarbamoyl)amino]-3-(thiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide, with the CAS number 478259-24-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining a thiophene ring, an oxazole moiety, and a carboxamide functional group. Its intricate architecture makes it a promising candidate for applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The compound's molecular formula and weight are critical for researchers aiming to synthesize or modify it for specific applications. Its thiophene component is notable for its electron-rich properties, which enhance binding affinity in biological systems. Meanwhile, the oxazole ring contributes to its stability and bioavailability, making it a valuable scaffold in medicinal chemistry. Recent studies highlight its potential as a kinase inhibitor, a hot topic in oncology and autoimmune disease research.

In the context of AI-driven drug discovery, N-[(ethylcarbamoyl)amino]-3-(thiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide has been explored using machine learning models to predict its pharmacokinetic properties. This aligns with the growing trend of integrating computational chemistry and big data analytics to accelerate R&D. Researchers frequently search for "oxazole derivatives in drug design" or "thiophene-based bioactive compounds," reflecting the compound's relevance in cutting-edge science.

The synthetic pathway for this compound involves multi-step organic reactions, including cyclization and amide coupling, which are well-documented in peer-reviewed journals. Its solubility and stability under physiological conditions are also key considerations for formulation scientists. Given the rising interest in green chemistry, efforts to optimize its synthesis using catalytic methods or biocatalysts are underway.

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In summary, N-[(ethylcarbamoyl)amino]-3-(thiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide represents a convergence of structural ingenuity and therapeutic potential. Its study exemplifies the interdisciplinary nature of modern chemistry, bridging gaps between organic synthesis, computational modeling, and biomedical applications. As research progresses, this compound may emerge as a cornerstone in next-generation therapeutics and agrochemicals.